Cas no 2034363-15-8 (N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide)
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide
- N-(3-hydroxypyridin-2-yl)-2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)propanamide
- AKOS032468914
- N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide
- F6564-7844
- 2034363-15-8
- N-(3-hydroxypyridin-2-yl)-2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)propanamide
-
- Inchi: 1S/C15H16N4O3/c1-9(15(22)17-14-12(20)6-3-7-16-14)19-13(21)8-10-4-2-5-11(10)18-19/h3,6-9,20H,2,4-5H2,1H3,(H,16,17,22)
- InChI Key: NDWYKRSQHDBLNM-UHFFFAOYSA-N
- SMILES: O=C1C=C2C(CCC2)=NN1C(C(NC1C(=CC=CN=1)O)=O)C
Computed Properties
- Exact Mass: 300.12224039g/mol
- Monoisotopic Mass: 300.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 94.9Ų
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-7844-2μmol |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-5μmol |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-10μmol |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-20μmol |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-1mg |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-2mg |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-3mg |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-4mg |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-5mg |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7844-10mg |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}propanamide |
2034363-15-8 | 10mg |
$79.0 | 2023-09-08 |
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide
N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide (CAS No. 2034363-15-8): A Comprehensive Overview
In the rapidly evolving field of medicinal chemistry and pharmaceutical research, N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide (CAS No. 2034363-15-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyridin-2-yl and cyclopentacpyridazin-2-yl moieties, exhibits promising potential in various therapeutic applications. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel bioactive compounds in drug discovery.
The structural complexity of N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide contributes to its diverse chemical behavior. The presence of both hydroxypyridin and cyclopentacpyridazin rings in its framework allows for multiple interaction sites, making it a valuable scaffold in molecular design. Recent studies have highlighted its role in modulating specific biological pathways, which aligns with current trends in targeted therapy and precision medicine.
One of the most frequently asked questions in scientific forums is about the synthesis of N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide. The compound is typically synthesized through multi-step organic reactions, involving condensation and cyclization processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which is crucial for its application in pharmacological studies.
The pharmacological properties of CAS 2034363-15-8 have been a hot topic in recent publications. Preliminary data suggest that this compound exhibits notable bioactivity, particularly in enzyme inhibition assays. Its potential as a kinase inhibitor has drawn attention, given the rising interest in kinase-targeted therapies for various diseases. This aligns with the broader industry focus on developing small-molecule inhibitors for precision medicine applications.
From a commercial perspective, the demand for N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. The market dynamics reflect the growing emphasis on innovative chemical entities, with CAS 2034363-15-8 being positioned as a promising candidate for further development.
Analytical characterization of N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide is another area of significant interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These analytical methods are critical for quality control, especially when the compound is intended for biological testing or commercial distribution.
In the context of drug discovery trends, N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide represents the kind of innovative scaffold that researchers are seeking. The compound's ability to interact with multiple biological targets makes it a versatile tool in medicinal chemistry. This is particularly relevant given the current focus on polypharmacology and multi-target drug design.
The stability and solubility of CAS 2034363-15-8 under various conditions have also been subjects of investigation. Understanding these physicochemical properties is essential for formulating the compound in drug delivery systems. Recent advancements in formulation technology have opened new possibilities for enhancing the bioavailability of such molecules, which is a key consideration in preclinical development.
Looking ahead, the research community anticipates more studies on the mechanism of action of N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide. Elucidating its precise molecular interactions will be crucial for unlocking its full therapeutic potential. This aligns with the broader scientific quest for understanding structure-activity relationships in drug design.
For researchers working with N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide, proper handling and storage recommendations are frequently discussed. While the compound doesn't fall under hazardous classifications, standard laboratory safety protocols should always be followed. This includes working in well-ventilated areas and using appropriate personal protective equipment.
The intellectual property landscape surrounding CAS 2034363-15-8 is another area of interest for many industry professionals. Patent searches reveal growing activity related to this chemical scaffold, indicating its perceived value in pharmaceutical development. This trend mirrors the increasing competition in the field of novel therapeutic agents.
In conclusion, N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide (CAS No. 2034363-15-8) stands as a compelling example of modern medicinal chemistry innovation. Its unique structural features, combined with promising biological activity, position it as a compound worth watching in the coming years. As research continues to unravel its potential applications, this molecule may well contribute to the next generation of therapeutic breakthroughs.
2034363-15-8 (N-(3-hydroxypyridin-2-yl)-2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)